2-(3-Nitropyridin-2-yl)ethanol
Overview
Description
2-(3-Nitropyridin-2-yl)ethanol (2-NPE) is an organic compound containing a nitropyridine group and an ethanol group. It is a colorless liquid at room temperature and has a boiling point of 172°C. It is insoluble in water, but soluble in organic solvents such as ethanol, methanol, and acetone. 2-NPE has a variety of uses, including synthesis, scientific research, and drug development.
Mechanism of Action
2-(3-Nitropyridin-2-yl)ethanol acts as a nucleophile in organic reactions, reacting with electrophiles such as carbonyl compounds to form new C-C, C-N, and C-O bonds. The reaction is catalyzed by a strong base, such as sodium hydroxide, and a strong acid, such as hydrochloric acid.
Biochemical and Physiological Effects
2-(3-Nitropyridin-2-yl)ethanol has been studied for its potential biochemical and physiological effects. It has been shown to have antioxidant, anti-inflammatory, and anti-cancer properties. Additionally, it has been shown to have the potential to inhibit the growth of bacteria and fungi.
Advantages and Limitations for Lab Experiments
2-(3-Nitropyridin-2-yl)ethanol has several advantages for laboratory experiments. It is a relatively inexpensive and easy to synthesize compound, and it is soluble in a variety of organic solvents. Additionally, it has a low boiling point, making it easy to purify. However, it is insoluble in water, making it difficult to use in aqueous solutions.
Future Directions
Some potential future directions for research involving 2-(3-Nitropyridin-2-yl)ethanol include the development of new synthesis methods, the study of its potential drug applications, and the study of its potential biochemical and physiological effects. Additionally, further research could be done to explore its potential as an antioxidant, anti-inflammatory, and anti-cancer agent. Finally, further research could be done to explore its potential as a fluorescent dye and optical material.
Scientific Research Applications
2-(3-Nitropyridin-2-yl)ethanol has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of organic compounds, including heterocycles, polymers, and drugs. It has also been used in the synthesis of fluorescent dyes and optical materials. Additionally, 2-(3-Nitropyridin-2-yl)ethanol has been used in the synthesis of chiral compounds and in the study of enzyme-catalyzed reactions.
properties
IUPAC Name |
2-(3-nitropyridin-2-yl)ethanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O3/c10-5-3-6-7(9(11)12)2-1-4-8-6/h1-2,4,10H,3,5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RUGGKAQUWZNQSK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)CCO)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60704077 |
Source
|
| Record name | 2-(3-Nitropyridin-2-yl)ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60704077 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Nitropyridin-2-yl)ethanol | |
CAS RN |
918153-28-3 |
Source
|
| Record name | 2-(3-Nitropyridin-2-yl)ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60704077 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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